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Compound of Interest

N-methyl-2-(4-
Compound Name: _ _
nitrophenoxy)ethanamine

cat. No.: B1315212

Technical Guide: N-methyl-2-(4-
nhitrophenoxy)ethanamine

For the attention of: Researchers, scientists, and drug development professionals.
This technical guide addresses the chemical properties of N-methyl-2-(4-

nitrophenoxy)ethanamine. Initial research indicates a significant lack of detailed publicly
available data for this specific compound (CAS No: 60814-17-7).

What little information has been identified is presented below. Additionally, to provide a more
comprehensive resource, this guide includes detailed information on the structurally related but
distinct compound, N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine (CAS
No: 115287-37-1), which is a known intermediate in pharmaceutical synthesis.

N-methyl-2-(4-nitrophenoxy)ethanamine (CAS No:
60814-17-7)

There is a notable scarcity of in-depth technical information for this specific molecule. Basic
identification details are summarized below.

Core Chemical Properties
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Property Value Source
CAS Number 60814-17-7 (1102131141
Molecular Formula CoH12N20s3 [2]
Molecular Weight 196.20 g/mol [2]

No verifiable data regarding this compound's melting point, boiling point, solubility, or spectral
characteristics (NMR, IR, Mass Spectrometry) were found in the public domain. Furthermore,
no detailed experimental protocols for its synthesis or purification, nor any studies on its
biological activity or signaling pathways, could be retrieved.

Alternative Compound Analysis: N-methyl-N-[2-(4-
nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine
(CAS No: 115287-37-1)

In contrast to the data scarcity for the requested compound, substantial information is available
for the related molecule, N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine.
This compound is a key intermediate in the synthesis of Dofetilide, a class Ill antiarrhythmic
agent.[5][6]

Core Chemical Properties
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Property Value Source
CAS Number 115287-37-1 [5][6][7]
Molecular Formula C17H19N30s5 [5]
Molecular Weight 345.35 g/mol [5]
Appearance Pal.e white to yellow 5176]
solid/powder

Melting Point 70-74 °C [5]
Boiling Point (Predicted) 513.2 °C [5]
Density (Predicted) 1.273 g/cm3 [5]

pKa 7.60 [5]
Solubility Sparingly soluble in chloroform 5]

and methanol

Experimental Protocols

Synthesis of N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine

The synthesis is typically a two-step process involving a coupling reaction followed by

methylation.[5]

Step 1: Coupling Reaction

This step forms the ethanamine backbone through a nucleophilic substitution reaction.

e Reactants: p-nitrophenylethylamine hydrochloride and 4-(2-chloroethoxy)nitrobenzene.

o Conditions: The reaction is conducted under basic conditions, often using potassium

carbonate or sodium hydroxide.[5]

o Catalyst: A phase-transfer catalyst such as tetrabutylammonium bromide is frequently used.

[5]
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» Solvent: Polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)
are employed.[5]

o Temperature: The reaction is typically heated to between 80-100°C.[5]

e Duration: Reaction times range from 3 to 12 hours.[5]

e Product: The intermediate formed is N-[2-(4-nitrophenoxy)ethyl]-4-nitrobenzene ethanamine.
Step 2: Methylation (Eschweiler-Clarke Reaction)

The intermediate from the coupling step is methylated to yield the final product.

Reactants: N-[2-(4-nitrophenoxy)ethyl]-4-nitrobenzene ethanamine, formaldehyde (37%
agueous solution), and formic acid.[5]

o Conditions: This reaction is typically performed solvent-free or in lower aliphatic alcohols.[5]
o Temperature: The reaction mixture is heated to 60-90°C.[5]

o Duration: The reaction proceeds for 6 to 24 hours.[5]

e Product: N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine.

Visualization of Synthesis Workflow

The following diagram illustrates the two-step synthesis process for N-methyl-N-[2-(4-
nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine.
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Synthesis Workflow for Dofetilide Intermediate

Step 1: Coupling Reaction

p-nitrophenylethylamine HCI 4-(2-chloroethoxy)nitrobenzene

Coupling Reaction
(Base, Catalyst, 80-100°C)

Step 2: Methylation

N-[2-(4-nitrophenoxy)ethyl]- Formaldehyde +
4-nitrobenzene ethanamine Formic Acid

~r~-Intermediate

S~
S~

Eschweiler-Clarke Reaction
(60-90°C)

Final Product:
N-methyl-N-[2-(4-nitrophenoxy)ethyl]-
2-(4-nitrophenyl)ethanamine

Click to download full resolution via product page

Caption: Synthesis of a Dofetilide Intermediate.

Biological Activity and Applications
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The primary documented application of N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-
nitrophenyl)ethanamine is as a pharmaceutical intermediate.[5][6] Its structure, featuring nitro-
substituted phenyl rings, suggests potential for interaction with biological targets, and similar
structures have been investigated for inhibitory effects on protein kinases, which are relevant in
cancer research.[5] However, specific biological activity data for this compound beyond its role
as a precursor is not widely reported.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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